3-Benzylsulfinyl-2-methylfuran

• IUPAC Name: 3-benzylsulfinyl-2-methylfuran
• InChI: InChI=1S/C12H12O2S/c1-10-12(7-8-14-10)15(13)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: NUJQLQKXWXWBHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)S(=O)CC2=CC=CC=C2
• Molecular Formula: C12H12O2S
• Molecular Weight: 220.29 g/mol

Description

3-Benzylsulfinyl-2-methylfuran is a benzofuran derivative featuring a methyl group at position 2 and a benzylsulfinyl (–SO–C₆H₅CH₂) substituent at position 2. The benzylsulfinyl group introduces steric bulk and polar characteristics, influencing both reactivity and intermolecular interactions in the solid state.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Benzylsulfinyl-2-methylfuran typically involves the introduction of the benzylsulfinyl group onto a pre-formed furan ring. One common method is the reaction of 2-methylfuran with benzylsulfinyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfinyl chloride.

Industrial Production Methods

Industrial production of 3-Benzylsulfinyl-2-methylfuran may involve continuous flow processes to ensure high yield and purity. Catalysts such as palladium or copper may be used to facilitate the reaction, and the process conditions are optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Benzylsulfinyl-2-methylfuran undergoes various chemical reactions, including:

Oxidation: The sulfinyl group can be oxidized to a sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The sulfinyl group can be reduced to a sulfide using reducing agents like lithium aluminum hydride.

Substitution: The furan ring can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens (chlorine, bromine), nitrating agents (nitric acid).

Major Products Formed

Oxidation: 3-Benzylsulfonyl-2-methylfuran.

Reduction: 3-Benzylsulfanyl-2-methylfuran.

Substitution: Various halogenated or nitrated derivatives of 3-Benzylsulfinyl-2-methylfuran.

Scientific Research Applications

3-Benzylsulfinyl-2-methylfuran has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Benzylsulfinyl-2-methylfuran depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The benzylsulfinyl group can undergo redox reactions, influencing the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Substituent Effects on Molecular Geometry and Crystal Packing

The crystal structures of sulfinyl-substituted benzofurans reveal significant variations in dihedral angles and packing motifs depending on substituents:

Pharmacological and Functional Properties

While pharmacological data for 3-Benzylsulfinyl-2-methylfuran are absent in the evidence, related benzofuran derivatives exhibit notable bioactivities:

• Antimicrobial/Antifungal : Analogues like 5-bromo-3-ethylsulfinyl-2-(4-fluorophenyl)-7-methyl-1-benzofuran show antifungal and antimicrobial properties, attributed to the sulfinyl group’s polarity and halogen substituents .
• Antitumor Potential: Substituted benzofurans with sulfinyl groups demonstrate antitumor activity, likely due to interactions with cellular thiols or enzyme inhibition .

Table 2: Bioactivity Comparison

Compound	Reported Activities	Key Substituents Influencing Activity
3-Benzylsulfinyl-2-methylfuran	Not reported	Benzylsulfinyl (polarity, bulk)
5-Bromo-3-ethylsulfinyl-2-(4-fluorophenyl)-7-methyl-1-benzofuran	Antifungal, antimicrobial	Bromo (electrophilicity), ethylsulfinyl (solubility)
2-(4-Fluorophenyl)-3-methylsulfinyl-5-phenyl-1-benzofuran	Antitumor, antiviral	Fluorophenyl (metabolic stability), methylsulfinyl (reactivity)